Cas no 2555-25-1 (3-(4-Nitrophenyl)-2H-chromen-2-one)

• Product Name: 3-(4-Nitrophenyl)-2H-chromen-2-one
• CAS No: 2555-25-1
• MF: C₁₅H₉NO₄
• MW: 267.236263990402
• MDL: MFCD00581832
• CID: 285050
• PubChem ID: 263080
• Update Time: 2025-04-24

3-(4-Nitrophenyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-(4-nitrophenyl)-
• 3-(4-nitrophenyl)chromen-2-one
• 3-(4-nitrophenyl)-2H-chromen-2-one
• 3-(4-nitrophenyl)coumarin
• 3-(4-nitro-phenyl)-coumarin
• 3-(4-Nitro-phenyl)-cumarin
• AC1L68WL
• CBMicro_015436
• Maybridge1_005704
• NCIMech_000244
• NSC215989
• NSC97355
• CCG-35300
• BIM-0015610.P001
• 3-(p-nitrophenyl)coumarin
• NSC-97355
• AKOS000299897
• VS-06813
• HMS557L06
• 2555-25-1
• NCI60_001804
• Oprea1_078092
• DTXSID60294605
• GATDYELJYSMQPH-UHFFFAOYSA-N
• 3-(4'-Nitrophenyl)coumarin, 98%
• 2H-1-Benzopyran-2-one, 3-(4-nitrophenyl)-
• 3-(4'-nitrophenyl)coumarin
• CHEMBL1765798
• MFCD00581832
• SCHEMBL7117138
• Coumarin, 3-(4-nitrophenyl)-
• 3-(4-Nitro-phenyl)-chromen-2-one
• NSC-215989
• BB 0245870
• DivK1c_001992
• CDS1_000952
• 3-(4-Nitrophenyl)-2H-chromen-2-one

• MDL： MFCD00581832
• Inchi： 1S/C15H9NO4/c17-15-13(9-11-3-1-2-4-14(11)20-15)10-5-7-12(8-6-10)16(18)19/h1-9H
• InChI Key： GATDYELJYSMQPH-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 267.05317
• Monoisotopic Mass: 267.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.398
• Boiling Point: 484.9°C at 760 mmHg
• Flash Point: 228.6°C
• Refractive Index: 1.662
• PSA: 69.44
• LogP: 3.89140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(4-Nitrophenyl)-2H-chromen-2-one

2H-1-Benzopyran-2-one, 3-(4-nitrophenyl)- (CAS No. 2555-25-1)

The compound 2H-1-Benzopyran-2-one, 3-(4-nitrophenyl)-, also known by its CAS registry number 2555-25-1, is a highly studied organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzopyranones, which are aromatic heterocyclic compounds with a lactone structure. The presence of the nitrophenyl group at the 3-position introduces unique electronic and photophysical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in the synthesis and characterization of benzopyranones have revealed their potential as building blocks for advanced materials. For instance, studies have shown that 3-(4-nitrophenyl)-2H-1-benzopyran-2-one exhibits exceptional photoluminescence properties, which make it a promising candidate for applications in organic light-emitting diodes (OLEDs) and sensors. The nitro group attached to the aromatic ring enhances the compound's electron-withdrawing capabilities, thereby tuning its optical properties for specific applications.

In terms of synthesis, researchers have developed efficient methods to prepare benzopyranones using various coupling reactions and cyclization processes. One notable approach involves the use of transition metal catalysts to facilitate the formation of the benzopyranone ring system. These methods not only improve the yield but also enable the incorporation of functional groups at specific positions, such as the 3-position in this compound.

The structural versatility of 3-(4-nitrophenyl)-2H-1-benzopyran-2-one has also led to its exploration in bio-related applications. For example, studies have demonstrated its potential as a fluorescent probe for detecting specific analytes in biological systems. The compound's ability to undergo reversible photochemical reactions makes it an attractive candidate for imaging and sensing technologies.

In addition to its optical properties, this compound has been investigated for its role in energy conversion devices. Researchers have reported that incorporating benzopyranones into polymer blends can enhance the efficiency of solar cells by improving charge transport properties. The electron-withdrawing nitro group plays a crucial role in modulating the energy levels of the material, which is essential for optimizing device performance.

The study of benzopyranones has also extended into the realm of drug discovery. Due to their ability to interact with biological molecules, these compounds are being explored as potential candidates for therapeutic agents. Specifically, 3-(4-nitrophenyl)-2H-1-benzopyran-2-one has shown promise in modulating enzyme activity, which could lead to novel treatments for various diseases.

In conclusion, 3-(4-nitrophenyl)-2H-1-benzopyran-2-one (CAS No. 2555-25-1) is a multifaceted compound with a wide range of applications across different disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and technologies. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.